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CAS No.: 648903-47-3
Cat. No.: B12586922

Get Quote

This guide provides an in-depth analysis of the mass spectrometry fragmentation patterns of chlorophenyl furan propanones, a class of compounds v

\

chemistry and drug development. In the absence of extensive literature on this specific compound class, this document synthesizes established fragr
constituent moieties—the chlorophenyl group, the furan ring, and the propanone linker—to predict their behavior under electron ionization (El) and el
This predictive comparison will serve as a valuable resource for researchers in identifying and characterizing these molecules in complex matrices.

The Architectural Influence on Fragmentation: A Tale of Three Moieties

The fragmentation of chlorophenyl furan propanones is a story told by its three key structural components. The stability of the aromatic and heteroara
propanone chain, and the influence of the electronegative chlorine atom all play a crucial role in dictating the cleavage pathways. Understanding the i
patterns of each component is paramount to interpreting the mass spectrum of the entire molecule.

1.1. The Chlorophenyl Moiety: A Halogen's Tale

The chlorophenyl group imparts several characteristic features to the mass spectrum. Aromatic systems are generally stable, often leading to a promi
[2] The presence of a chlorine atom introduces a distinct isotopic pattern, with the 37Cl isotope resulting in an M+2 peak approximately one-third the i
peak (M) corresponding to the 35Cl isotope.[1][3] A primary fragmentation pathway for many chlorinated aromatic compounds is the loss of a chlorine
the position of the chlorine on the phenyl ring (ortho, meta, or para) can influence fragmentation, with ortho substituents sometimes exhibiting unique
to intramolecular interactions.[5][6]

1.2. The Furan Ring: Heterocyclic Cleavage

The furan ring, another relatively stable cyclic system, also contributes characteristic fragments. Under electron ionization, furan-containing compoun
fragmentation involving the furan ring itself.[7] A common pathway for furan derivatives is the loss of CO, leading to characteristic daughter ions.[7] Fc
fragmentation of the furoylium cation (m/z 95) can lead to ions at m/z 67 (loss of CO) and m/z 39 (loss of CO and CzHz2).[7]

1.3. The Propanone Linker: The Site of Initial Fissure

The propanone linker is the most labile part of the molecule and is often the site of initial fragmentation. Ketones undergo characteristic a-cleavage, v
the carbonyl group is broken.[8][9] This results in the formation of a stable acylium ion. For chlorophenyl furan propanones, two primary a-cleavage p
cleavage between the carbonyl carbon and the chlorophenyl ring, and cleavage between the carbonyl carbon and the ethyl-furan chain. Another impc
mechanism for ketones is the McLafferty rearrangement, which can occur if a y-hydrogen is available.[8][9]

Predicted Fragmentation Pathways of Chlorophenyl Furan Propanones

By integrating the fragmentation behaviors of the individual moieties, we can predict the major fragmentation pathways for a representative molecule,
2-yl)propan-1-one.

2.1. Electron lonization (El) Fragmentation
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Under El, the molecule will be ionized to form a molecular radical cation [M]e+. The primary fragmentation events are expected to be:

« a-Cleavage (Pathway A): Cleavage of the C-C bond between the carbonyl group and the chlorophenyl ring, leading to the formation of a chloroben
radical.

« a-Cleavage (Pathway B): Cleavage of the C-C bond between the carbonyl group and the ethyl-furan chain, resulting in a furan-ethyl-carbonyl catio
« Furan Ring Fragmentation: Subsequent fragmentation of furan-containing ions will likely involve the loss of CO.
« Chlorophenyl Ring Fragmentation: lons containing the chlorophenyl group will exhibit the characteristic loss of a chlorine radical.

The following diagram illustrates these predicted pathways.

Pathway A: a-Cleavage

-CO
Chlorobenzoyl cation ) [C6HACI+
- «CH2CH2-Furan m/z 139/141 m/z 111/113
M]e+ \l *
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- «C6H4CI *
[C4H30-CH2-CH2-CQOJ+ -CO [C4H30O-CH2]+ - CO, -C2H2 [c
m/z 123 > Furoylium ion —>
m/z 81
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Caption: Predicted EI fragmentation pathways for 1-(4-chlorophenyl)-3-(furan-2-yl)propan-1-one.
2.2. Electrospray lonization (ESI) Fragmentation

In positive ion mode ESI, the molecule will likely be protonated to form the [M+H]+ ion. Collision-induced dissociation (CID) of this precursor ion is ex|
through pathways similar to El, but originating from an even-electron species.

The following diagram illustrates the predicted ESI fragmentation.

Pathway A

Chlorobenzoyl cation
- C4H40-CH2-CH3 m/z 139/141

[M+H]+ Pathway B
- CBHACI-CO-CH2-CH2

- Protonated Furan
- m/z 69
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Caption: Predicted ESI fragmentation pathways for protonated 1-(4-chlorophenyl)-3-(furan-2-yl)propan-1-one.

Comparative Analysis of Isomers

The fragmentation patterns are expected to show subtle but significant differences depending on the position of the chlorine atom on the phenyl ring.
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Isomer Predicted Distinguishing Feature Rationale

The ortho position of the chlorine may f:
Potential for enhanced loss of HCI from certain fragment intramolecular rearrangement and elimi

2-Chlorophenyl . .
ions. phenomenon observed in other ortho-st

compounds.[5][6]

o The meta position is less likely to partici
Fragmentation is expected to follow the general pathways .
3-Chlorophenyl . . o . intramolecular rearrangements compare
outlined above with no significant deviations. i
position.

o . The para position is sterically unhindere
Fragmentation is expected to be "cleaner," with the general . . )
4-Chlorophenyl . . less likely to induce alternative fragmen
pathways being the most prominent. )
compared to the ortho isomer.

Table 1: Predicted Major Fragment lons and Their Relative Abundances

Predicted Fragment lon m/z (35ClI37Cl) Origin Predicted Relative A
[M]e+ 222/224 Molecular lon Moderate to High
[C6HA4CICO]+ 139/141 a-Cleavage (Pathway A) High (likely base peak)
[C6HA4CI+ 111/113 Loss of CO from 139/141 Moderate
[C4H30-CH2CH2CO]+ 123 a-Cleavage (Pathway B) Moderate
[C4H30-CH2J+ 81 Furoylium ion Moderate to High
[C3H3]+ 39 Furan ring fragmentation Low to Moderate

Experimental Protocol for LC-MS/MS Analysis

To validate these predicted fragmentation patterns and enable robust quantification, the following LC-MS/MS protocol is recommended.
4.1. Sample Preparation

» Prepare a stock solution of the chlorophenyl furan propanone standard at 1 mg/mL in methanol.

« Serially dilute the stock solution with a 50:50 mixture of mobile phase A and mobile phase B to a working concentration of 1 pg/mL.
4.2. Liquid Chromatography (LC)

* System: UHPLC system

e Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 um)

* Mobile Phase A: 0.1% formic acid in water

* Mobile Phase B: 0.1% formic acid in acetonitrile

« Gradient: 5% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 5% B and re-equilibrate for 3 minutes.

* Flow Rate: 0.4 mL/min

e Injection Volume: 2 pL

e Column Temperature: 40 °C

4.3. Mass Spectrometry (MS)
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System: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)
lonization Source: Electrospray lonization (ESI), positive ion mode
Capillary Voltage: 3.8 kV

Cone Voltage: 35V

Source Temperature: 120 °C

Desolvation Gas Temperature: 400 °C

Desolvation Gas Flow: 800 L/hr

Collision Gas: Argon

Collision Energy: Ramped from 15 to 45 eV for MS/MS experiments.

Data Acquisition: Data-dependent acquisition (DDA) to trigger MS/MS spectra for the most abundant precursor ions.
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Caption: Experimental workflow for LC-MS/MS analysis of chlorophenyl furan propanones.

Conclusion

This guide provides a foundational, predictive framework for understanding the mass spectrometric fragmentation of chlorophenyl furan propanones.
into its constituent parts and applying established fragmentation principles, we have proposed the primary cleavage pathways and highlighted potenti
provided experimental protocol offers a robust starting point for the empirical validation of these predictions and for the development of quantitative ai
any predictive work, experimental verification is essential to confirm the proposed fragmentation schemes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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